Cas no 916203-05-9 (2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide)

• Product Name: 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide
• CAS No: 916203-05-9
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD08444178
• CID: 3109021
• PubChem ID: 16227017
• Update Time: 2025-11-05

2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]acetamide
• CS-0241582
• 916203-05-9
• G54063
• Z147648024
• AKOS000199219
• EN300-23455
• 2-chloro-N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethyl)acetamide
• 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide

• MDL： MFCD08444178
• Inchi： 1S/C12H14ClNO3/c13-8-12(15)14-4-3-9-1-2-10-11(7-9)17-6-5-16-10/h1-2,7H,3-6,8H2,(H,14,15)
• InChI Key： ZVGOYSQODIHJCA-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 255.0662210Da
• Monoisotopic Mass: 255.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide

2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide

The compound CAS No. 916203-05-9, also known as 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

Structural Insights: The molecular structure of 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide is characterized by a benzodioxin ring system fused with a chlorinated ethyl group and an acetamide moiety. The benzodioxin ring, a derivative of benzene with two oxygen atoms in the ring structure, contributes to the compound's stability and bioavailability. The presence of the chlorinated ethyl group introduces additional electronic effects, which can influence the compound's reactivity and pharmacokinetic properties.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

Biological Activity: One of the most promising aspects of CAS No. 916203-05-9 is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various enzyme targets, making it a candidate for the development of novel therapeutic agents. For instance, research has demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential role in oncology.

Pharmacokinetics: Understanding the pharmacokinetic profile of 2-Chloro-N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylacetamide is crucial for its application in drug development. Preclinical studies have indicated that this compound has favorable absorption and distribution properties, which are essential for achieving effective therapeutic concentrations. Furthermore, its metabolic stability and excretion pathways are being actively investigated to optimize its pharmacokinetic profile.

Applications in Drug Development: The versatility of this compound lies in its ability to serve as a building block for more complex molecules with enhanced biological activity. Researchers are exploring its potential in the development of drugs targeting neurodegenerative diseases, inflammatory conditions, and infectious diseases. Its structural flexibility allows for modifications that can enhance selectivity and reduce off-target effects.

Future Prospects: As research on CAS No. 916203-05-9 continues to advance, there is growing optimism about its role in addressing unmet medical needs. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials. The integration of computational chemistry tools with experimental approaches is anticipated to further refine its therapeutic potential.